Cas no 932702-07-3 (tert-Butyl6-bromobenzodisothiazole-3-carboxylate)

• Product name: tert-Butyl6-bromobenzodisothiazole-3-carboxylate
• CAS No: 932702-07-3
• MF: C₁₂H₁₂BrNO₂S
• MW: 314.198181152344
• CID: 69550
• PubChem ID: 57355977

tert-Butyl6-bromobenzodisothiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-bromobenzo[d]isothiazole-3-carboxylate
• 6-Bromo-1,2-benzisothiazole-3-carboxylic acid 1,1-dimethylethyl ester
• 1,2- Benzisothiazole-3-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester
• tert-butyl 6-bromo-1,2-benzothiazole-3-carboxylate
• TERT-BUTYL 6-BROMOBENZO(D)ISOTHIAZOLE-3-CARBOXYLATE
• tert-butyl 6-bromo-1,2-benzisothiazole-3-carboxylate
• tert-butyl 6-bromo-1,2-benzoisothiazole-3-carboxylate
• DTXSID40723362
• 932702-07-3
• SCHEMBL492447
• TERT-BUTYL6-BROMOBENZO[D]ISOTHIAZOLE-3-CARBOXYLATE
• tert-Butyl6-bromobenzodisothiazole-3-carboxylate

• Inchi： 1S/C12H12BrNO2S/c1-12(2,3)16-11(15)10-8-5-4-7(13)6-9(8)17-14-10/h4-6H,1-3H3
• InChI Key： ULLIEAKUNMXLAM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(OC(C)(C)C)=O)=NSC=2C=1

Computed Properties

• Exact Mass: 312.97700
• Monoisotopic Mass: 312.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.496
• Boiling Point: 340.6 °C at 760 mmHg
• Flash Point: 340.6 °C at 760 mmHg
• Refractive Index: 1.621
• PSA: 67.43000
• LogP: 4.01410

tert-Butyl6-bromobenzodisothiazole-3-carboxylate Security Information

tert-Butyl6-bromobenzodisothiazole-3-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles